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In the landscape of transdermal drug delivery, the formidable barrier of the stratum corneum

(SC) presents the primary challenge. This outermost layer of the epidermis, a sophisticated

matrix of corneocytes embedded in a highly ordered lipid domain, effectively shields the body

from external insults and prevents excessive water loss.[1][2] The key to unlocking the

therapeutic potential of transdermal formulations lies in transiently and reversibly modulating

this barrier. N-Decanoylmorpholine (NDM), a morpholine derivative with a C10 acyl chain, has

emerged as a potent and efficient skin permeation enhancer.[3] Its efficacy stems from its direct

interaction with the lipid bilayers of the stratum corneum, altering their structural and dynamic

properties to facilitate the passage of drug molecules.

This guide provides a comprehensive technical exploration of the molecular interactions

between N-Decanoylmorpholine and lipid bilayers. We will dissect the physicochemical

properties of NDM that govern its membrane activity, elucidate the biophysical consequences

of its insertion into model membranes, and detail the state-of-the-art experimental

methodologies used to characterize these interactions. This document is intended for

researchers, scientists, and drug development professionals seeking a deep, mechanistic

understanding of how chemical enhancers like NDM function at the molecular level.
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Part 1: Foundational Physicochemical Properties
Understanding the interaction begins with the individual components. The amphiphilic nature of

NDM—possessing both a hydrophilic morpholine headgroup and a lipophilic decanoyl tail—is

central to its mechanism. This structure dictates its partitioning from a formulation vehicle into

the lipophilic environment of the stratum corneum lipids and its subsequent orientation within

the bilayer.

The primary lipids of the stratum corneum are ceramides, cholesterol, and free fatty acids,

which form a uniquely rigid and ordered lamellar structure essential for barrier function.[1][4] To

study the effects of enhancers in a controlled manner, researchers often utilize model lipid

bilayers composed of synthetic phospholipids like 1,2-dipalmitoyl-sn-glycero-3-phosphocholine

(DPPC), which provides a well-defined system with a distinct gel-to-liquid crystalline phase

transition.[5]

Table 1: Physicochemical Properties of N-Decanoylmorpholine

Property Value Source

Molecular Formula C₁₄H₂₇NO₂ [6][7]

Molecular Weight 241.37 g/mol [7][8]

CAS Registry Number 5299-65-0 [6][7]

Predicted XlogP 3.4 [9]

logPoct/wat 2.986 [8]

Water Solubility (log₁₀WS) -3.01 mol/L [8]

The high XlogP and low water solubility confirm the lipophilic character of NDM, predisposing it

to partition into the hydrophobic core of lipid membranes.[8][9]

Part 2: The Mechanism of Interaction: Disrupting the
Order
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The primary mechanism by which N-Decanoylmorpholine enhances skin permeation is

through the disruption of the highly ordered packing of intercellular lipids in the stratum

corneum.[3][10] When NDM partitions into the lipid bilayer, its decanoyl tail intercalates

between the acyl chains of the membrane lipids, while its polar morpholine headgroup orients

towards the interfacial region. This molecular intrusion introduces steric hindrance and disrupts

the strong van der Waals interactions that maintain the tight, quasi-crystalline packing of the

lipid tails, particularly in the gel phase.

This disruption manifests in several key biophysical changes:

Increased Membrane Fluidity: By creating space between lipid acyl chains, NDM increases

their motional freedom. This "fluidizing" effect transforms the membrane from a rigid, ordered

state to a more disordered and dynamic liquid-crystalline state.[11][12]

Depression of Phase Transition Temperature (Tm): The gel-to-liquid crystalline phase

transition in lipid bilayers is a cooperative process. NDM acts as an impurity, disrupting this

cooperativity and lowering the energy required to melt the gel phase into the liquid phase.

[13][14]

Creation of Free Volume: The disordered packing creates transient voids or pockets of free

volume within the hydrophobic core of the bilayer, which can then be exploited by drug

molecules as pathways for diffusion.[15]

The following diagram illustrates the conceptual insertion of NDM into a model phospholipid

bilayer.
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Caption: NDM intercalating into a lipid bilayer, disrupting packing.

Part 3: A Multi-Technique Approach to
Characterization
No single technique can fully elucidate the complexities of NDM-lipid interactions. A robust,

self-validating investigation relies on a combination of biophysical and computational methods.

Each technique provides a unique piece of the puzzle, and their collective findings paint a

comprehensive picture of the interaction mechanism.
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Caption: Integrated workflow for characterizing NDM-lipid interactions.

Differential Scanning Calorimetry (DSC)
Causality: DSC is the gold standard for studying the thermotropic phase behavior of lipid

membranes.[13] The insertion of NDM is hypothesized to disrupt the cooperative packing of

lipid acyl chains. This disruption will lower the energy required to transition the bilayer from the
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ordered gel (Lβ) phase to the disordered liquid-crystalline (Lα) phase, a change that DSC can

precisely quantify.[14]

Protocol: DSC Analysis of NDM in DPPC Multilamellar Vesicles (MLVs)

Preparation of Lipid Stock: Dissolve a known quantity of 1,2-dipalmitoyl-sn-glycero-3-

phosphocholine (DPPC) in chloroform in a round-bottom flask.

Preparation of NDM Stock: Dissolve N-Decanoylmorpholine in chloroform to a known

concentration.

Creation of Mixtures: Add appropriate volumes of the NDM stock solution to the DPPC

solution to achieve desired molar ratios (e.g., 0, 1, 5, 10 mol% NDM).

Film Formation: Remove the chloroform solvent under a gentle stream of nitrogen gas,

followed by vacuum desiccation for at least 4 hours to remove any residual solvent. A thin,

uniform lipid film should form on the flask wall.

Hydration: Hydrate the lipid film with a suitable buffer (e.g., PBS, pH 7.4) by vortexing

vigorously above the main phase transition temperature (Tm) of pure DPPC (~41°C). This

process forms multilamellar vesicles (MLVs).

Sample Loading: Accurately transfer a known amount of the MLV suspension into a DSC

sample pan. Use an equal volume of buffer in the reference pan.

Data Acquisition: Seal the pans and place them in the calorimeter. Equilibrate the system at

a temperature well below the expected Tm (e.g., 25°C). Scan the temperature at a controlled

rate (e.g., 1°C/min) up to a temperature above the Tm (e.g., 55°C).

Data Analysis: Analyze the resulting thermogram to determine the onset temperature of the

transition (Tonset), the peak temperature (Tm), and the enthalpy of the transition (ΔH) by

integrating the area under the peak.

Expected Results & Interpretation:

Table 2: Representative DSC Data for NDM in DPPC Bilayers
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NDM Concentration
(mol%)

Tm (°C) ΔH (kcal/mol) Interpretation

0 (Pure DPPC) 41.5 8.7
Highly cooperative,

sharp transition.

1 41.0 8.2
Minor disruption of

cooperativity.

5 39.8 6.5

Significant broadening

and lowering of Tm;

reduced cooperativity.

10 38.2 4.9

Strong fluidizing

effect; loss of sharp

transition.

A dose-dependent decrease in both Tm and ΔH provides strong evidence that NDM fluidizes

the membrane by disrupting the ordered packing of the lipid acyl chains.[11]

Fluorescence Spectroscopy
Causality: Fluorescence anisotropy is a powerful technique to probe the rotational mobility of a

fluorophore within the bilayer, which is directly related to the microviscosity or "fluidity" of its

environment.[16] A fluorescent probe, such as 1,6-diphenyl-1,3,5-hexatriene (DPH), partitions

into the hydrophobic core of the bilayer. If NDM increases membrane fluidity, DPH will be able

to rotate more freely, resulting in a lower steady-state fluorescence anisotropy value.[17][18]

Protocol: Steady-State Fluorescence Anisotropy with DPH

Vesicle Preparation: Prepare large unilamellar vesicles (LUVs) of DPPC with varying

concentrations of NDM using the extrusion method. This is preferred over MLVs to reduce

light scattering.[19]

Probe Incorporation: Prepare a stock solution of DPH in a suitable solvent (e.g., THF). Add a

small aliquot of the DPH stock to the vesicle suspension while vortexing to achieve a lipid-to-

probe ratio of approximately 200:1.
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Incubation: Incubate the mixture in the dark at a temperature above the lipid Tm for at least

30 minutes to ensure complete incorporation of the probe.

Anisotropy Measurement: Place the sample in a thermostatted cuvette in a fluorometer

equipped with polarizers.

Excite the sample with vertically polarized light (e.g., at 355 nm).

Measure the fluorescence emission intensity (e.g., at 430 nm) parallel (IVV) and

perpendicular (IVH) to the excitation plane.

Excite with horizontally polarized light and measure the perpendicular (IHV) and parallel

(IHH) emission intensities to calculate the G-factor (G = IHV / IHH).

Calculation: Calculate the steady-state anisotropy (r) using the formula: r = (IVV - G * IVH) /

(IVV + 2 * G * IVH)

Data Analysis: Plot the anisotropy (r) as a function of NDM concentration at a constant

temperature (e.g., 45°C, above the Tm).

Expected Results & Interpretation: A decrease in the fluorescence anisotropy value (r) with

increasing NDM concentration indicates that the probe is experiencing a more fluid

environment.[16] This directly supports the DSC data, confirming that NDM disorders the acyl

chains and increases membrane fluidity in the liquid-crystalline phase.

Solid-State Nuclear Magnetic Resonance (NMR)
Spectroscopy
Causality: While DSC and fluorescence provide global information about the bilayer, solid-state

NMR can provide atom-specific structural and dynamic information.[20][21] Specifically, ²H

(deuterium) NMR on specifically deuterated lipids can be used to calculate the acyl chain order

parameter (SCD). This parameter quantifies the orientational order of each C-²H bond vector

along the chain.[22] A decrease in the order parameter signifies increased motional freedom

and membrane fluidization.

Protocol: ²H NMR of NDM in Deuterated DPPC Bilayers
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Sample Preparation: Prepare MLVs as described for DSC, but using DPPC that is

deuterated at a specific position or along the entire acyl chain (e.g., DPPC-d62).

NMR Acquisition: Transfer the hydrated sample into an NMR rotor. Acquire ²H NMR spectra

at a temperature above the Tm (e.g., 50°C).

Data Processing: The resulting spectrum is a Pake doublet. The separation between the two

peaks (the quadrupolar splitting, Δνq) is measured.

Order Parameter Calculation: The order parameter (SCD) is calculated from the quadrupolar

splitting using the equation: Δνq = (3/4) * (e²qQ/h) * SCD where (e²qQ/h) is the static

quadrupolar coupling constant for a C-²H bond (~170 kHz).

Data Analysis: Plot the calculated SCD values as a function of carbon position along the acyl

chain for different NDM concentrations.

Expected Results & Interpretation: For pure DPPC bilayers, a characteristic "order parameter

plateau" is observed for the first ~9 carbons, followed by a progressive decrease towards the

methyl terminus. The addition of NDM is expected to cause a general decrease in the order

parameter across all carbon positions, with a more pronounced effect in the upper region of the

acyl chains where NDM is likely to be localized. This provides direct, quantitative evidence of

lipid chain disordering.

Molecular Dynamics (MD) Simulations
Causality: MD simulations offer the ultimate resolution, providing a dynamic, atomistic view of

the NDM-bilayer system that is inaccessible to direct experimental observation.[5][23] By

simulating the trajectories of all atoms over time, MD can be used to determine the precise

location and orientation of NDM within the bilayer, its effect on structural parameters like area

per lipid and bilayer thickness, and the energetic basis of the interaction.[24]

Workflow: MD Simulation of an NDM-DPPC System

System Building: Construct an in silico model of a hydrated DPPC bilayer (e.g., 128 lipids)

using software like GROMACS or CHARMM-GUI.
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NDM Insertion: Randomly insert a set number of NDM molecules into the bilayer to match

the desired concentration. Obtain the force field parameters for NDM from appropriate

databases or quantum mechanical calculations.

Solvation: Surround the bilayer with a box of explicit water molecules.

Equilibration: Run a series of energy minimization and equilibration steps to allow the system

to relax to a stable state under controlled temperature and pressure (NPT ensemble).

Production Run: Run a long production simulation (e.g., 200-500 ns) to sample the

conformational space of the system.

Trajectory Analysis: Analyze the resulting trajectories to calculate:

Density Profiles: To determine the location of NDM relative to the lipid headgroups and

tails.

Area per Lipid: To quantify the lateral expansion of the bilayer.

Acyl Chain Order Parameters (SCD): To compare directly with NMR data.

Radial Distribution Functions: To analyze the specific interactions between NDM and lipid

atoms.

Expected Results & Interpretation: MD simulations are expected to show the NDM decanoyl tail

buried within the hydrophobic core of the bilayer and the morpholine headgroup residing in the

lipid headgroup/glycerol backbone region. The simulations would likely show a concentration-

dependent increase in the area per lipid and a corresponding decrease in bilayer thickness.

The calculated SCD parameters should show a disordering effect, validating the NMR results.

These simulations provide the causal link between the molecular presence of NDM and the

macroscopic biophysical changes observed experimentally.

Part 4: Synthesis and Implications for Drug Delivery
The collective evidence from DSC, fluorescence spectroscopy, NMR, and MD simulations

converges on a unified mechanism. N-Decanoylmorpholine acts as a molecular "wedge,"
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inserting into the lipid bilayer and disrupting the tight, ordered packing of the stratum corneum

lipids.
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Caption: Causal chain from NDM interaction to permeation enhancement.

This fluidization of the lipid lamellae creates more dynamic and disordered pathways,

effectively lowering the activation energy for the diffusion of co-administered drug molecules.

The trustworthiness of this conclusion is high because it is supported by orthogonal techniques:

calorimetry measures the energetic consequences, fluorescence and NMR measure the

dynamic and structural consequences, and MD simulations provide the underlying atomistic

explanation. This multi-faceted understanding is critical for the rational design of transdermal

drug delivery systems, allowing for the optimization of enhancer concentration to maximize

drug flux while minimizing the potential for skin irritation.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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